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Compound of Interest

Compound Name: 2-hydroxy-N,N-dimethylacetamide

Cat. No.: B178382

Disclaimer: A specific Safety Data Sheet (SDS) for 2-hydroxy-N,N-dimethylacetamide is not
readily available. The following recommendations are based on the safety data for the closely
related and structurally similar compound, N,N-dimethylacetamide. A thorough risk assessment
should be conducted before handling this compound, and consultation with your institution's
safety officer is imperative.

This guide provides essential safety and logistical information for handling 2-hydroxy-N,N-
dimethylacetamide, with a focus on personal protective equipment (PPE), operational
procedures, and disposal plans to ensure the safety of researchers, scientists, and drug
development professionals.

Personal Protective Equipment (PPE)

Consistent and proper use of personal protective equipment is the first line of defense against
potential exposure. The following PPE is mandatory when working with this compound.
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Protection Level

Equipment

Specifications & Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must conform to OSHA's 29
CFR 1910.133 or European
Standard EN166 to provide
protection against splashes

and airborne particles.[1]

Hand Protection

Chemical-resistant gloves

Butyl rubber gloves with a
minimum thickness of 0.7 mm
are recommended for full
contact, offering a
breakthrough time of
approximately 480 minutes.[2]
For splash contact, nitrile
rubber gloves with a thickness
of 0.4 mm can be used,
providing a breakthrough time
of about 30 minutes.[2] Always
inspect gloves for integrity
before each use and practice
proper glove removal

technique.

Skin and Body Protection

Laboratory coat

A standard laboratory coat
should be worn and kept
buttoned to protect against

skin contact.[1]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Required when vapors or
aerosols are generated, or if
working in a poorly ventilated
area.[1][2] A recommended
filter type is A-(P3).[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.
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Engineering Controls:
e Always handle this compound in a well-ventilated area.[1]

e The use of a chemical fume hood is strongly recommended to minimize inhalation exposure.

[11[3]
o Ensure that an eyewash station and safety shower are readily accessible.[1][4]
Handling Protocol: A Step-by-Step Guide

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare your
workspace within a chemical fume hood.

e Handling: Avoid direct contact with skin and eyes.[1] Prevent the formation of dust and
aerosols.[1] Do not eat, drink, or smoke in the designated work area.[1]

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from heat, sparks, and open flames.[5][6] The container should be kept under a nitrogen
blanket.[3][4]

o Spill Management: In case of a spill, evacuate the area.[2] Use inert absorbent material like
sand or vermiculite to contain the spill.[3][4] Do not use combustible materials such as
sawdust.[7] Collect the absorbed material into a suitable, closed container for disposal.[5]

o First Aid:

o Skin Contact: Immediately wash the affected area with plenty of soap and water and
remove contaminated clothing.[7]

o Eye Contact: Rinse cautiously with water for several minutes.[7] If present, remove contact
lenses and continue rinsing.[2]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[3]
o Ingestion: Do NOT induce vomiting. Call a physician immediately.[5]

Disposal Plan:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_2_hydroxyethyl_2_phenylacetamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_2_hydroxyethyl_2_phenylacetamide.pdf
https://pim-resources.coleparmer.com/sds/96035.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_2_hydroxyethyl_2_phenylacetamide.pdf
https://pim-resources.coleparmer.com/sds/07680.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_2_hydroxyethyl_2_phenylacetamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_2_hydroxyethyl_2_phenylacetamide.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_2_hydroxyethyl_2_phenylacetamide.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chempoint.com/products/download?grade=68810&doctype=sds
https://pim-resources.coleparmer.com/sds/96035.pdf
https://pim-resources.coleparmer.com/sds/07680.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sial/271012
https://pim-resources.coleparmer.com/sds/96035.pdf
https://pim-resources.coleparmer.com/sds/07680.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_N_N_Dimethylacetamide_d9_A_Guide_for_Laboratory_Professionals.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/pdf/Proper_Disposal_of_N_N_Dimethylacetamide_d9_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_N_N_Dimethylacetamide_d9_A_Guide_for_Laboratory_Professionals.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sial/271012
https://pim-resources.coleparmer.com/sds/96035.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e This compound must be disposed of as hazardous waste. Do not dispose of it down the
drain.[7]

o Collect waste in a designated, properly sealed, and clearly labeled waste container that is
compatible with the chemical.[7]

» Dispose of the contents and container at an approved waste disposal plant in accordance
with local, state, and federal regulations.[2]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 2-hydroxy-N,N-dimethylacetamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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